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Compound of Interest

Compound Name: TMX-4116

Cat. No.: B10830143

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of TMX-
4116, a potent casein kinase 1α (CK1α) degrader. Adherence to these guidelines is crucial for

ensuring the compound's efficacy and obtaining reliable experimental results.

Storage Conditions and Stability Data
Proper storage of TMX-4116 is critical to prevent its degradation and maintain its biological

activity. The stability of the compound varies depending on whether it is in solid form or in

solution.

Recommended Storage Conditions:
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Form Storage Temperature Shelf Life

Solid (Powder) -20°C 3 years[1][2]

4°C 2 years[2]

In Solvent -80°C 6 months[3][4]

-20°C 1 month[3][4][5]

It is important to note that while TMX-4116 is shipped at ambient temperature as a non-

hazardous chemical and is stable for a few weeks during ordinary shipping, long-term storage

should strictly follow the recommended temperatures.[6][7]

Experimental Protocols & Handling
Consistent and reliable experimental outcomes depend on the correct preparation and handling

of TMX-4116 solutions.

Preparing Stock Solutions:

To prepare a stock solution, it is recommended to use dimethyl sulfoxide (DMSO).[1] The

solubility in DMSO is 100 mg/mL (256.79 mM).[1][2] If the compound does not dissolve readily,

gentle warming to 37°C or sonication can be employed to aid dissolution.[4]

Best Practices for Handling Solutions:

Aliquotting: Once a stock solution is prepared, it is highly recommended to store it in single-

use aliquots in tightly sealed vials.[4][5] This practice minimizes contamination and prevents

degradation that can be caused by repeated freeze-thaw cycles.[4]

Fresh is Best: For in vivo experiments, it is advisable to prepare the working solution freshly

and use it on the same day to ensure maximum potency.[3]

Avoid Repeated Freeze-Thaw: Repeatedly freezing and thawing a stock solution can lead to

the degradation of the compound and should be avoided.[4]
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This section addresses common questions and potential issues related to the stability and

storage of TMX-4116.

Frequently Asked Questions (FAQs):

Q1: My TMX-4116 powder was left at room temperature for a day. Is it still usable?

A1: Yes, TMX-4116 is stable at ambient temperature for short periods, such as during

shipping.[6][7] However, for long-term storage, it is crucial to adhere to the recommended

temperature of -20°C or 4°C to ensure its stability for up to 3 or 2 years, respectively.[1][2]

Q2: I am seeing precipitation in my stock solution after thawing. What should I do?

A2: If you observe precipitation, you can try gently warming the vial to 37°C and using an

ultrasonic bath to help redissolve the compound.[4] To prevent this, ensure the compound

is fully dissolved when preparing the stock solution and consider storing it in smaller

aliquots to minimize the need for repeated warming.

Q3: How long can I store my working solution at 4°C?

A3: It is recommended to use freshly prepared working solutions, especially for in vivo

studies.[3] Storing diluted working solutions for extended periods is not advised as the

stability at lower concentrations has not been fully characterized.

Q4: Can I use a solvent other than DMSO to prepare my stock solution?

A4: While DMSO is the recommended solvent due to its high solubilizing capacity for

TMX-4116,[1][2] other solvents may be used depending on the specific experimental

requirements. However, solubility and stability in other solvents should be independently

verified. For in vivo studies, specific formulations with PEG300, Tween-80, and saline, or

with SBE-β-CD in saline, or corn oil have been described.[1]

Visual Guides and Workflows
To further assist researchers, the following diagrams illustrate key processes and pathways

related to TMX-4116.
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Receiving and Storage

Solution Preparation

Experimental Use

Receive TMX-4116 (Solid)

Store at -20°C (3 years)
or 4°C (2 years)

Prepare Stock Solution
(e.g., in DMSO)

Weigh out required amount

Aid Dissolution (Optional)
(Warm to 37°C / Sonicate)

Aliquot into single-use vials

Store at -80°C (6 months)
or -20°C (1 month)

Thaw a single aliquot

Prepare Working Solution

Use in Experiment
(Prepare fresh for in vivo)
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Recommended workflow for handling and storing TMX-4116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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